Cas no 219817-33-1 (3-hydroxyquinoline-8-carbonitrile)

• Product Name: 3-hydroxyquinoline-8-carbonitrile
• CAS No: 219817-33-1
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4641903
• Update Time: 2022-09-22

3-hydroxyquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-8-quinolinecarbonitrile
• Reaxys ID: 22825683
• 3-hydroxyquinoline-8-carbonitrile

• Inchi： 1S/C10H6N2O/c11-5-8-3-1-2-7-4-9(13)6-12-10(7)8/h1-4,6,13H
• InChI Key： BDIARZILFJGEDH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C#N)C=C(O)C=1

Computed Properties

• Exact Mass: 170.048
• Monoisotopic Mass: 170.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1